molecular formula C11H12N4O2 B1483745 2-(5-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetic acid CAS No. 2098070-52-9

2-(5-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetic acid

Cat. No. B1483745
CAS RN: 2098070-52-9
M. Wt: 232.24 g/mol
InChI Key: QGBRAEWRNVCTQF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(5-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetic acid (EEPA) is a pyrazole-based carboxylic acid that has been studied for its potential applications in scientific research. EEPA has been investigated for its unique properties, such as its ability to act as a ligand for metal ions, and its potential to be used in a variety of biochemical and physiological experiments. In Furthermore, the advantages and limitations of EEPA in laboratory experiments will be explored, as well as its potential future directions.

Scientific Research Applications

Synthesis and Antimicrobial Activity

One of the key research areas for this compound involves its synthesis and evaluation for antimicrobial activity. A study by Asif et al. (2021) elaborates on synthesizing ethyl 2-(1H-pyrazol-1-yl)acetate derivatives and testing their antibacterial properties against common pathogenic bacteria. This highlights the potential use of such compounds in developing new antibacterial agents (Asif, Alghamdi, Alshehri, & Kamal, 2021).

Green Synthesis Approaches

Al-Matar et al. (2010) discuss a green, solvent-free synthesis method for Pyrano[2,3-c]pyrazoles, indicating an environmentally friendly approach to synthesizing such compounds. This could have significant implications for sustainable chemical manufacturing processes (Al-Matar, Khalil, Adam, & Elnagdi, 2010).

COX Inhibitors and Anti-inflammatory Agents

Research by Raffa et al. (2010) presents pyrazolylbenzotriazinones, structurally analogous to COX-2 inhibitors, as potential anti-inflammatory agents. These studies are crucial for developing new therapeutic agents targeting inflammation and pain management (Raffa, Migliara, Maggio, Plescia, Cascioferro, Cusimano, Tringali, Cannizzaro, & Plescia, 2010).

Novel Synthesis Methods

Ghaedi et al. (2015) focus on novel synthesis methods for pyrazolo[3,4-b]pyridine derivatives, demonstrating the ongoing research in developing new and efficient ways to synthesize such compounds. This has broad implications in pharmaceutical and material sciences (Ghaedi, Bardajee, Mirshokrayi, Mahdavi, Shafiee, & Akbarzadeh, 2015).

Fluorescent Sensor Development

The development of fluorescent sensors using pyrazoline derivatives is an emerging field. Gong et al. (2011) synthesized a novel pyrazoline derivative for detecting zinc ions, indicating the potential use of these compounds in sensor technology (Gong, Zhao, Liu, & Lv, 2011).

Corrosion Inhibition

Pyrazoline derivatives are also being explored as corrosion inhibitors. A study by Lgaz et al. (2018) examines the effectiveness of certain pyrazoline derivatives in preventing corrosion in acidic media, which could have significant applications in industrial maintenance (Lgaz, Salghi, Chaouiki, Shubhalaxmi, Jodeh, & Bhat, 2018).

properties

IUPAC Name

2-(5-ethyl-3-pyrazin-2-ylpyrazol-1-yl)acetic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H12N4O2/c1-2-8-5-9(10-6-12-3-4-13-10)14-15(8)7-11(16)17/h3-6H,2,7H2,1H3,(H,16,17)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QGBRAEWRNVCTQF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC(=NN1CC(=O)O)C2=NC=CN=C2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H12N4O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

232.24 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(5-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetic acid

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
2-(5-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetic acid
Reactant of Route 2
2-(5-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetic acid
Reactant of Route 3
2-(5-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetic acid
Reactant of Route 4
2-(5-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetic acid
Reactant of Route 5
2-(5-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetic acid
Reactant of Route 6
Reactant of Route 6
2-(5-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.